Cas no 2228989-95-3 (2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol)

• Product Name: 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol
• CAS No: 2228989-95-3
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5974579
• PubChem ID: 165701379
• Update Time: 2025-10-29

2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol
• EN300-1749064
• 2-amino-3-[5-(4-fluorophenyl)furan-2-yl]propan-1-ol
• 2228989-95-3

• Inchi： 1S/C13H14FNO2/c14-10-3-1-9(2-4-10)13-6-5-12(17-13)7-11(15)8-16/h1-6,11,16H,7-8,15H2
• InChI Key： XNINMWNBEFRUPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CC(CO)N)O1

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol

Professional Introduction to Compound with CAS No. 2228989-95-3 and Product Name: 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol

The compound identified by the CAS number 2228989-95-3 and the product name 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a unique structural configuration, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both amino and hydroxyl functional groups, coupled with a fluorophenyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The 4-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to influence electronic properties and interactions with biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and therapeutic agents.

The furan ring system in 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol contributes to the molecule's overall rigidity and hydrogen bonding capabilities, which are crucial for enzyme inhibition and receptor binding. The structural motif has been observed to exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. Current research efforts are focused on optimizing this scaffold to achieve higher selectivity and efficacy.

In the realm of drug discovery, the amino group provides a handle for further derivatization through amide bond formation or other coupling reactions. This flexibility allows chemists to explore diverse chemical space, enabling the design of novel analogs with tailored pharmacological profiles. The hydroxyl group, located on the propanyl chain adjacent to the furan ring, offers additional opportunities for functionalization, including etherification or glycosylation strategies.

Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to elucidate the interactions between 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol and potential biological targets. These studies have revealed that the compound can engage with key residues in enzymes like kinases and proteases, suggesting its utility as a lead compound for structure-based drug design. The fluorine atom's electronic effects have been particularly emphasized in these interactions, contributing to favorable binding affinities.

Experimental validation through high-throughput screening (HTS) has further corroborated the biological relevance of this compound. Initial assays have demonstrated inhibitory activity against several disease-relevant targets, paving the way for more detailed pharmacological characterization. The combination of computational predictions and experimental data underscores the compound's potential as a valuable tool in medicinal chemistry research.

The synthesis of 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol presents an interesting challenge due to its complex structural features. Multi-step synthetic routes have been developed, incorporating key transformations such as cross-coupling reactions, cyclization processes, and functional group interconversions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

The future prospects of this compound are vast, with ongoing investigations aimed at expanding its therapeutic applications. Researchers are exploring its potential as an intermediate in the synthesis of more complex drug candidates or as a standalone therapeutic agent. Collaborative efforts between chemists and biologists are essential to fully harness the potential of this molecule and translate it into tangible benefits for patients.

In conclusion, 2-amino-3-5-(4-fluorophenyl)furan-2-ylpropan-1-ol (CAS No. 2228989-95-3) stands out as a promising entity in pharmaceutical research due to its unique structural features and biological relevance. Its development reflects the ongoing progress in medicinal chemistry and underscores the importance of innovative approaches in drug discovery. As research continues to uncover new applications for this compound, it is poised to make significant contributions to modern therapeutics.